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Compound of Interest

Compound Name: 2-Butoxy-3-chloro-5-nitropyridine

Cat. No.: B8028144

Get Quote

In the landscape of medicinal chemistry, the pyridine ring is a privileged scaffold, forming the

core of numerous therapeutic agents.[1][2] Its unique electronic properties and metabolic

stability make it a cornerstone of drug design. The strategic functionalization of this ring allows

for the fine-tuning of a molecule's pharmacological activity and pharmacokinetic profile.[2] 2-
Butoxy-3-chloro-5-nitropyridine emerges as a highly valuable, yet specialized, building block

for this purpose.

This guide provides a comprehensive analysis of the reactivity profile of 2-butoxy-3-chloro-5-
nitropyridine. We will delve into the electronic interplay of its constituent functional groups—

the pyridine nitrogen, the activating nitro group, the chloro leaving group, and the butoxy moiety

—to provide a predictive framework for its synthetic transformations. This document is intended

for researchers, scientists, and drug development professionals seeking to leverage this

scaffold in the rational design of novel chemical entities.

Section 1: Synthesis and Physicochemical
Characteristics
The logical synthetic precursor to 2-butoxy-3-chloro-5-nitropyridine is 2,3-dichloro-5-

nitropyridine. The synthesis proceeds via a nucleophilic aromatic substitution (SNAr) reaction
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where one chlorine atom is selectively displaced by a butoxide anion.

The regioselectivity of this initial substitution is governed by the electronic properties of the

pyridine ring. The C2 position is inherently more activated towards nucleophilic attack than the

C3 position due to the electron-withdrawing influence of the ring nitrogen.[3][4] Therefore,

reacting 2,3-dichloro-5-nitropyridine with one equivalent of sodium butoxide will preferentially

yield the 2-butoxy isomer.

Caption: Synthesis of the title compound via selective SNAr.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula C₉H₁₁ClN₂O₃ N/A (Calculated)

Molecular Weight 230.65 g/mol N/A (Calculated)

Appearance Expected to be a solid Inferred from precursors[5]

Precursor: 2,3-Dichloro-5-

nitropyridine
C₅H₂Cl₂N₂O₂ [5][6]

Precursor MW 192.99 g/mol [5][6]

Precursor MP 51-56 °C [5]

Section 2: The Core of Reactivity - Nucleophilic
Aromatic Substitution (SNAr)
The synthetic utility of 2-butoxy-3-chloro-5-nitropyridine is overwhelmingly defined by the

SNAr reaction, targeting the displacement of the C3-chloro substituent.[3] The pyridine ring,

being electron-deficient, is inherently primed for such reactions, a characteristic that is

significantly amplified by the presence of a strong electron-withdrawing nitro group.[7][8]

Mechanistic Underpinnings
The SNAr reaction proceeds via a two-step addition-elimination mechanism.[9]
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Nucleophilic Attack: A nucleophile attacks the electron-deficient carbon atom at the C3

position, which bears the chloro leaving group. This attack temporarily disrupts the ring's

aromaticity, forming a high-energy, negatively charged intermediate known as a

Meisenheimer complex.[3][10]

Leaving Group Expulsion: Aromaticity is restored through the elimination of the chloride ion,

a competent leaving group, yielding the final substituted product.

The stability of the Meisenheimer complex is the critical determinant of the reaction rate. The

potent electron-withdrawing nitro group at the C5 position plays a crucial role by delocalizing

the negative charge of the intermediate through resonance, thereby lowering the activation

energy for its formation.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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